(2-(4-Bromophenyl)oxazol-4-yl)methanol

• IUPAC Name: [2-(4-bromophenyl)-1,3-oxazol-4-yl]methanol
• InChI: InChI=1S/C10H8BrNO2/c11-8-3-1-7(2-4-8)10-12-9(5-13)6-14-10/h1-4,6,13H,5H2
• InChI Key: RYNAHCKMFPVCPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CO2)CO)Br
• Molecular Formula: C10H8BrNO2
• DSSTOX Substance ID: DTXSID801292759
• Molecular Weight: 254.08 g/mol
• CAS RN: 36841-48-2

Description

“(2-(4-Bromophenyl)oxazol-4-yl)methanol” is a compound that belongs to the class of oxazoles, which are heterocyclic compounds containing a five-membered aromatic ring with one oxygen atom, one nitrogen atom, and three carbon atoms. The compound has a molecular weight of 254.08.

Molecular Structure Analysis

The molecular structure of “(2-(4-Bromophenyl)oxazol-4-yl)methanol” includes a five-membered aromatic ring of oxazole, which contains atoms of nitrogen and oxygen. The compound also contains a bromophenyl group attached to the oxazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(2-(4-Bromophenyl)oxazol-4-yl)methanol” are not fully detailed in the retrieved information. The compound has a molecular weight of 254.08.

Scientific Research Applications

Synthesis of 1,2-Oxazines and Related Compounds

The chemical compound “(2-(4-Bromophenyl)oxazol-4-yl)methanol” plays a significant role in the synthesis of 1,2-oxazines, 1,2-benzoxazines, and related compounds. These compounds are synthesized through the dehydration of dihydro-hydroxy-oxazines, which are obtained from the cyclization of acyl-nitrosopentenones by heating with urea in boiling methanol or ethanol. This process highlights the importance of oxazinium salts as electrophiles, showcasing the compound's utility in creating chiral synthons and facilitating various chemical reactions, including reductions and intermediate formations in specific reaction types (Sainsbury, 1991).

Methanol Production and Decomposition

A comprehensive review on hydrogen production from methanol thermochemical conversion elucidates the use of methanol as a high-purity hydrogen source. The document discusses the development of catalysts and reactor technologies for methanol steam reforming, partial oxidation, and autothermal reforming. Copper-based catalysts, known for their activity and selectivity towards CO2, and innovative reactor designs like Swiss-roll reactors, highlight methanol's role in advancing hydrogen production technologies (García et al., 2021).

Methanol as a Marker for Transformer Insulation Degradation

Research on using methanol as a chemical marker to assess the condition of solid insulation in power transformers provides insight into its application in energy systems. Methanol's detection in transformer oil, as a result of thermal ageing tests on oil-immersed insulating papers, offers a method for monitoring cellulosic insulation degradation. This application supports the utility of methanol in evaluating the health of power transformers, potentially leading to its routine use in maintenance practices (Jalbert et al., 2019).

Methanol in Fuel Cells and Engine Systems

The document reviews the state-of-the-art of methanol crossover in direct methanol fuel cells (DMFCs), addressing one of the major limitations to their efficiency. The study of methanol-impermeably polymer electrolytes and their impact on reducing methanol crossover provides insights into improving DMFCs' performance, offering a pathway towards their broader application as a clean energy source (Heinzel & Barragán, 1999).

Future Directions

Oxazole derivatives, including “(2-(4-Bromophenyl)oxazol-4-yl)methanol”, have been gaining attention in recent years due to their increasing relevance in the field of medicinal chemistry. They are being investigated for the development of novel compounds that show favorable biological activities. The future research in this field is likely to focus on the rational design of more biologically active and less toxic derivatives of oxazoles.